![molecular formula C7H6F2O2S B2891378 Benzenesulfonyl fluoride, 4-fluoro-2-methyl- CAS No. 154641-99-3](/img/structure/B2891378.png)
Benzenesulfonyl fluoride, 4-fluoro-2-methyl-
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Overview
Description
“Benzenesulfonyl fluoride, 4-fluoro-2-methyl-” is a chemical compound with the molecular formula C7H6F2O2S . It is used in the assembly of -SO2- linked small molecules with proteins or nucleic acids . It is also used as an electrophilic warhead by both medicinal chemists and chemical biologists .
Synthesis Analysis
The sulfonyl fluoride motif of “Benzenesulfonyl fluoride, 4-fluoro-2-methyl-” can be used as a connector for the assembly of -SO2- linked small molecules with proteins or nucleic acids . This new click chemistry approach through sulfates is a complimentary approach to using amides and phosphate groups as linkers .Molecular Structure Analysis
The molecular structure of “Benzenesulfonyl fluoride, 4-fluoro-2-methyl-” consists of seven carbon atoms, six hydrogen atoms, two fluorine atoms, two oxygen atoms, and one sulfur atom . The InChI string of the compound isInChI=1S/C7H6F2O2S/c1-5-4-6 (8)2-3-7 (5)12 (9,10)11/h2-4H,1H3
. Chemical Reactions Analysis
Sulfonyl fluorides, such as “Benzenesulfonyl fluoride, 4-fluoro-2-methyl-”, are used as electrophilic warheads by both medicinal chemists and chemical biologists . They can inhibit acetylcholinesterase (AChE) and have been shown to inhibit trypsin, chymotrypsin, plasmin kallikrein, and thrombin .Physical and Chemical Properties Analysis
“Benzenesulfonyl fluoride, 4-fluoro-2-methyl-” has a molecular weight of 192.19 g/mol . It has a topological polar surface area of 42.5 Ų and a complexity of 245 . The compound has a rotatable bond count of 1 and a hydrogen bond acceptor count of 4 .Scientific Research Applications
Benzyne Generation and Reactions
- Benzyne, a reactive intermediate in organic chemistry, can be generated from o-(trimethylsilyl)phenols using nonafluorobutanesulfonyl fluoride in a domino process. This generated benzyne can undergo various reactions to yield polysubstituted benzenes, showcasing the utility of sulfonyl fluorides in synthetic organic chemistry (Ikawa et al., 2011).
Synthesis of Fluorinated Compounds
- Fluorinated compounds have broad applications in polymers, blood substitutes, pharmaceuticals, and pesticides. Techniques involving reactions of electrophilic haloalkyl fluoride with nucleophilic phenol derivatives have been studied for the formation of fluoroalkoxy benzenes (Gupton et al., 1983).
NMR Spectroscopy Studies
- Proton and 19F high-resolution nuclear magnetic resonance (NMR) spectroscopy of benzenesulfonyl fluoride and its derivatives has been used to understand the spin–spin coupling constants between 19F and the ring protons. This provides insights into the conformational behaviour and electronic effects of these compounds (Schaefer & Parr, 1978).
Lewis Acid Synthesis
- Synthesis of o-(Fluorosilyl)(dimesitylboryl)benzenes demonstrates the application of fluorosulfonyl derivatives as bidentate Lewis acids. These compounds are effective in capturing fluoride ions, indicating their potential utility in organometallic chemistry and catalysis (Kawachi et al., 2008).
Organic Synthesis
- In organic synthesis, 4-fluoro-2-methylbenzenesulfonyl fluoride derivatives can be used in the direct imidation of thioanisoles under metal-free conditions. This method offers advantages like high step-economy and excellent functionality tolerance, expanding the toolbox for organic chemists (Yang et al., 2017).
Radiosynthesis Applications
- The compound has been explored in the radiosynthesis of fluoromethyl-benzenes, which are potential bifunctional labeling agents. This research contributes to the development of novel imaging agents in nuclear medicine and radiopharmaceuticals (Namolingam et al., 2001).
C-H Bond Functionalization
- Cu-catalyzed C-H fluorination using N-fluorobenzenesulfonimide (NFSI) followed by substitution with various nucleophiles has been used to transform benzylic C-H bonds into diverse functional groups. This methodology highlights the role of sulfonyl fluoride derivatives in advanced synthetic chemistry (Vasilopoulos et al., 2020).
Mechanism of Action
Safety and Hazards
“Benzenesulfonyl fluoride, 4-fluoro-2-methyl-” is harmful if swallowed and causes severe skin burns and eye damage . It is also harmful to aquatic life . Precautionary measures include avoiding release to the environment, wearing protective gloves/clothing/eye protection/face protection, and washing skin thoroughly after handling .
Future Directions
“Benzenesulfonyl fluoride, 4-fluoro-2-methyl-” is currently available for purchase from various suppliers for research use. Its future directions may include further exploration of its applications in the assembly of -SO2- linked small molecules with proteins or nucleic acids , as well as its potential as an electrophilic warhead in medicinal chemistry and chemical biology .
Properties
IUPAC Name |
4-fluoro-2-methylbenzenesulfonyl fluoride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F2O2S/c1-5-4-6(8)2-3-7(5)12(9,10)11/h2-4H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWDHWUDZLAQVEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)S(=O)(=O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
154641-99-3 |
Source
|
Record name | 154641-99-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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